Cas no 37138-77-5 (b-Alanine,N-[(2S)-2,4-dihydroxy-3,3-dimethyl-1-oxobutyl]-)

• Product Name: b-Alanine,N-[(2S)-2,4-dihydroxy-3,3-dimethyl-1-oxobutyl]-
• CAS No: 37138-77-5
• MF: C₉H₁₇NO₅
• MW: 219.234983205795
• CID: 296648
• PubChem ID: 5748353
• Update Time: 2025-04-19

b-Alanine,N-[(2S)-2,4-dihydroxy-3,3-dimethyl-1-oxobutyl]- Chemical and Physical Properties

Names and Identifiers

• b-Alanine,N-[(2S)-2,4-dihydroxy-3,3-dimethyl-1-oxobutyl]-
• (-)-Pantothenic acid
• b-Alanine,N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-, (S)-
• L-Pantothenic acid
• 37138-77-5
• D9B629W4Q4
• beta-Alanine, N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-, (S)-
• Prestwick2_000472
• GHOKWGTUZJEAQD-SSDOTTSWSA-N
• beta-Alanine, N-[(2S)-2,4-dihydroxy-3,3-dimethyl-1-oxobutyl]-
• Prestwick0_000472
• S-Pantothenic acid [WHO-DD]
• beta-Alanine, N-((2S)-2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-
• Prestwick1_000472
• UNII-D9B629W4Q4
• CHEMBL1741144
• Rotenone;(R)-3-(2,4-Dihydroxy-3,3-dimethylbutanamido)propanoic acid
• SCHEMBL21547
• SPBio_002543
• S-Pantothenic acid

• Inchi： 1S/C9H17NO5/c1-9(2,5-11)7(14)8(15)10-4-3-6(12)13/h7,11,14H,3-5H2,1-2H3,(H,10,15)(H,12,13)/t7-/m1/s1
• InChI Key： GHOKWGTUZJEAQD-SSDOTTSWSA-N
• SMILES： O[C@H](C(NCCC(=O)O)=O)C(C)(C)CO

Computed Properties

• Exact Mass: 219.11067264g/mol
• Monoisotopic Mass: 219.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols